![molecular formula C7H9FN2 B3046696 1-(6-Fluoropyridin-2-yl)ethan-1-amine CAS No. 1270357-74-8](/img/structure/B3046696.png)
1-(6-Fluoropyridin-2-yl)ethan-1-amine
Overview
Description
“1-(6-Fluoropyridin-2-yl)ethan-1-amine” is a chemical compound with the molecular formula C7H9FN2. It is also known as "®-1-(6-fluoropyridin-2-yl)ethan-1-amine dihydrochloride" .
Synthesis Analysis
The synthesis of fluorinated pyridines, such as “1-(6-Fluoropyridin-2-yl)ethan-1-amine”, has been a topic of interest in recent literature . The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines, and also fluoropyridines fused with carbo-, heterocycles are presented .Molecular Structure Analysis
The molecular structure of “1-(6-Fluoropyridin-2-yl)ethan-1-amine” can be represented by the InChI code1S/C7H9FN2.2ClH/c1-5(9)6-3-2-4-7(8)10-6;;/h2-5H,9H2,1H3;2*1H/t5-;;/m1../s1
. This indicates the presence of fluorine and nitrogen atoms in the pyridine ring. Physical And Chemical Properties Analysis
The molecular weight of “1-(6-Fluoropyridin-2-yl)ethan-1-amine” is 213.08 . It is a solid at room temperature .Scientific Research Applications
Catalyst-Free Reactions
A study by Abel et al. (2015) explored catalyst-free reactions of 2-fluoropyridine with amines, leading to the formation of N-(pyridin-2-yl) derivatives. This research demonstrates the compound's ability to engage in reactions without the need for a catalyst, yielding moderate to good results and showcasing its potential in organic synthesis (Abel et al., 2015).
Synthesis of Heterocycles
Almendros et al. (2018) reported the controlled synthesis of bis[(trifluoromethyl)sulfonyl]ethyl-decorated heterocycles using a 2-fluoropyridinium derivative. This method allows for the mild and controllable addition of functional groups to heterocyclic systems, highlighting the compound's utility in creating complex molecules with potential pharmaceutical applications (Almendros et al., 2018).
Development of Pharmaceuticals
Research by Egawa et al. (1984) synthesized compounds with potential antibacterial activity using 6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine derivatives, demonstrating the application of fluoro-substituted compounds in the development of new antibacterial agents. This study underscores the significance of 1-(6-Fluoropyridin-2-yl)ethan-1-amine derivatives in medicinal chemistry and their potential in creating effective pharmaceuticals (Egawa et al., 1984).
Antibacterial and Antifungal Activity
Pejchal et al. (2015) synthesized a series of novel compounds derived from 1-(6-fluoro-1,3-benzothiazol-2-yl)ethanamine, which demonstrated comparable or slightly better antibacterial and antifungal activity than some medicinal standards. This highlights the compound's role in creating new agents for combating microbial infections (Pejchal et al., 2015).
Safety and Hazards
properties
IUPAC Name |
1-(6-fluoropyridin-2-yl)ethanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9FN2/c1-5(9)6-3-2-4-7(8)10-6/h2-5H,9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMWKMDAXGWSOFO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC(=CC=C1)F)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9FN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101270217 | |
Record name | 2-Pyridinemethanamine, 6-fluoro-α-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101270217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-Fluoropyridin-2-yl)ethan-1-amine | |
CAS RN |
1270357-74-8 | |
Record name | 2-Pyridinemethanamine, 6-fluoro-α-methyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1270357-74-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Pyridinemethanamine, 6-fluoro-α-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101270217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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